
Proper Disposal Procedures for New Red

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: New Red

Cat. No.: B1436909 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe work environment and

regulatory compliance. This document provides a comprehensive guide to the disposal

procedures for "New Red," a substance identified by CAS number 220658-76-4.[1][2][3][4] It is

also known by its chemical name: 5-(Acetylamino)-4-hydroxy-3-[2-(4-sulfophenyl)diazenyl]-2,7-

naphthalenedisulfonic acid sodium salt (1:3).[3]

Attention: Safety data sheets (SDS) for products containing "New Red" present conflicting

hazard classifications. While some sources classify "New Red Solution" as non-hazardous,

others identify mixtures containing it as potentially carcinogenic. Therefore, it is crucial to

consult the specific SDS provided by the manufacturer of your product and to handle "New
Red" with caution. If the specific hazard is unknown, it is safest to treat the substance as

hazardous waste.

I. Chemical and Physical Properties
A summary of the key chemical and physical properties of New Red is provided in the table

below.
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Property Value Source

CAS Number 220658-76-4

Molecular Formula C18H12N3O11S3Na3

Molecular Weight 611.47 g/mol

Appearance
Not specified (solid powder or

solution)

Storage

Powder: 2 years at -20°C. In

DMSO: 2 weeks at 4°C, 6

months at -80°C.

II. Safety and Handling Precautions
Before handling New Red, it is essential to be aware of the potential hazards and to take

appropriate safety measures.
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Precaution Description Source

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, and eye or

face protection.

Ventilation

Use only in areas with

appropriate exhaust

ventilation.

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

Wash hands thoroughly after

handling.

First Aid (Eyes)

Remove contact lenses, locate

an eye-wash station, and flush

eyes immediately with large

amounts of water.

First Aid (Skin)

Rinse skin thoroughly with

large amounts of water and

remove contaminated clothing.

First Aid (Inhalation)

Relocate to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR).

First Aid (Ingestion)

Wash out the mouth with

water. Do NOT induce

vomiting.

III. Disposal Procedures
The appropriate disposal method for New Red depends on its classification as hazardous or

non-hazardous waste, as determined by the specific product's Safety Data Sheet and local

regulations.
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Disposal of Non-Hazardous "New Red"

If the SDS for your specific "New Red" product explicitly states that it is non-hazardous, you

may follow these general guidelines, always subject to local regulations:

Small Spills: Dilute with water and mop up, or absorb with an inert dry material (e.g., sand,

earth, vermiculite) and place in an appropriate waste disposal container.

Bulk Disposal: Follow all federal, state, and local regulations for non-hazardous chemical

waste.

Disposal of Hazardous "New Red"

Given the conflicting information, treating New Red as hazardous waste is the most prudent

approach. Unused "Vital New Red Solution" should be disposed of as regulated hazardous

waste.

Waste Collection: Collect waste in a designated, properly labeled hazardous waste

container.

Labeling: Use the new red and white hazardous waste labels that comply with the EPA's

updated regulations, including GHS pictograms to indicate hazards.

Spill Cleanup: For large spills, stop the leak if it is safe to do so. Contain the spill with non-

combustible, absorbent material and place it in a container for disposal according to local

regulations. Prevent entry into sewers and waterways.

Disposal Method: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.

The following diagram illustrates the decision-making process for the proper disposal of New
Red.
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Start: Have 'New Red' waste Consult product-specific
Safety Data Sheet (SDS)

Is it classified as
hazardous?

Dispose as non-hazardous waste
per local regulations.

(e.g., dilute small spills, absorb)

No

Dispose as regulated
hazardous waste.

Yes

End: Waste Disposed

Collect in a designated,
labeled hazardous waste container.

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of "New Red".

IV. Experimental Protocols
The provided search results did not contain specific experimental protocols involving "New
Red." Users should refer to their institution's established protocols and the manufacturer's

guidelines for their specific application.

In conclusion, due to the conflicting safety information available for "New Red," a cautious

approach is strongly recommended. Always prioritize safety by consulting the specific Safety

Data Sheet for your product and, when in doubt, treating the substance as hazardous waste.

Adherence to these guidelines will help ensure the safety of laboratory personnel and

compliance with environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. New Red|220658-76-4|COA [dcchemicals.com]

2. file.glpbio.com [file.glpbio.com]

3. pharmaffiliates.com [pharmaffiliates.com]

4. New Red | CAS 220658-76-4 | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [Proper Disposal Procedures for New Red].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436909#new-red-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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